Cas no 144789-73-1 ((2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid)

• Product Name: (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid
• CAS No: 144789-73-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD07371796
• CID: 2184450
• PubChem ID: 1476638
• Update Time: 2025-06-07

(2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid
• A933776
• (R)-2-AMINO-2-(4-(TRIFLUOROMETHYL)PHENYL)ACETICACID
• (2R)-2-Amino-2-[4-(trifluoromethyl)phenyl]acetic acid (H-D-Phg(4-CF3)-OH)
• Z7199723809
• MFCD07371796
• rel-(2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid
• 144789-73-1
• STR07590
• (R)-2-AMINO-2-(4-(TRIFLUOROMETHYL)PHENYL)ACETIC ACID
• EN300-39849322
• SCHEMBL18125936
• N10980

• MDL： MFCD07371796
• Inchi： 1S/C9H8F3NO2/c10-9(11,12)6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m1/s1
• InChI Key： FANMQHUKZBBELZ-SSDOTTSWSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid

Introduction to (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic Acid (CAS No. 144789-73-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid, identified by its CAS number 144789-73-1, has garnered significant attention due to its unique structural and pharmacological properties. This compound, featuring a chiral center and a trifluoromethyl substituent, exhibits promising potential in various biomedical applications.

The molecular structure of (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid consists of an amino acid derivative with a phenyl ring substituted at the para position with a trifluoromethyl group. This specific arrangement contributes to its distinct physicochemical properties, including solubility, stability, and metabolic behavior. These attributes are crucial in determining its suitability for further development into a pharmacologically active molecule.

In recent years, there has been a surge in research focused on the synthesis and characterization of chiral amino acid derivatives. The enantiomerically pure form of (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid has been particularly studied for its potential as a building block in drug design. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which can be advantageous for crossing biological membranes and achieving desired pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that molecules with similar structural motifs may interact with specific neurotransmitter receptors, offering a basis for developing novel therapeutics. For instance, the trifluoromethyl group can influence electronic properties, potentially modulating receptor binding affinities and efficacy.

The synthesis of (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid involves sophisticated organic chemistry techniques, including asymmetric synthesis to ensure enantioselectivity. Advanced catalytic methods and chiral auxiliaries have been employed to achieve high yields and purity levels. These synthetic strategies are critical in pharmaceutical research, where impurities can significantly impact the safety and efficacy of potential drug candidates.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential side effects and optimize drug-like properties. Such computational approaches are becoming increasingly integral in drug discovery pipelines.

The pharmacological profile of (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid is still under extensive investigation. Preclinical studies have begun to explore its effects on various disease models, including inflammation and pain management. The compound's ability to modulate enzymatic pathways and receptor activity makes it an attractive candidate for further development.

In conclusion, (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid (CAS No. 144789-73-1) represents a promising area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for ongoing studies. As research continues to uncover new insights into its pharmacological properties, this molecule may emerge as a key player in the development of next-generation pharmaceuticals.